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Cat. No.: B15455196

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dibromohexanoic acid, a halogenated carboxylic acid, serves as a notable intermediate
in organic synthesis, particularly in the formation of lactone structures. This technical guide
provides a comprehensive overview of its synthesis, chemical properties, and spectroscopic
profile. While not a compound with direct therapeutic applications, its role as a precursor
highlights its importance in synthetic chemistry. This document details a plausible synthetic
protocol, presents its physicochemical properties in a structured format, and offers insights into
its spectroscopic characteristics.

Introduction

The discovery and synthesis of halogenated organic compounds are of significant interest to
the chemical and pharmaceutical sciences. These compounds often serve as versatile building
blocks for more complex molecules, including pharmacologically active agents. 3,5-
Dibromohexanoic acid (CAS No. 62232-07-9) is one such molecule, primarily recognized for
its role as a key intermediate in the synthesis of y-hexenolactone.[1] This whitepaper aims to
consolidate the available technical information on 3,5-Dibromohexanoic acid, providing a
valuable resource for researchers in organic synthesis and drug discovery.

Physicochemical and Spectroscopic Data
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A summary of the key quantitative data for 3,5-Dibromohexanoic acid is presented below.
These properties have been compiled from various chemical databases.

Table 1: Physicochemical Properties of 3,5-Dibromohexanoic Acid

Property Value Source
IUPAC Name 3,5-dibromohexanoic acid PubChem[2]
CAS Number 62232-07-9 PubChem[2]
Molecular Formula CeH10Br20:2 PubChem|[2]
Molecular Weight 273.95 g/mol PubChem|[2]
Canonical SMILES CC(Cc(cc(=0)0o)BncCBr PubChem|[2]
InChl Key SCWHLRWURVIAHZ- PubChem[?2]
UHFFFAOYSA-N

Appearance Not available

Boiling Point Not available

Melting Point Not available

Solubility Not available

Table 2: Predicted and Expected Spectroscopic Data for 3,5-Dibromohexanoic Acid
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Expected Chemical Shift /

Spectroscopy Feature
Range
1H NMR -COOH ~10-12 ppm (broad singlet)
-CH(Bn)- ~4.0-4.5 ppm (multiplet)
-CHz- ~2.0-3.0 ppm (multiplets)
-CHs ~1.7-1.9 ppm (doublet)
13C NMR -C=0 ~170-180 ppm
-CH(B)- ~45-55 ppm
-CHa- ~30-45 ppm
-CHs ~20-25 ppm
IR Spectroscopy O-H stretch (acid) 2500-3300 cm™t (broad)
C=0 stretch (acid) 1700-1725 cm~1 (strong)
C-Br stretch 500-600 cm™1
Mass Spectrometry Molecular lon [M]* iz 2721274/276 (isotopic
pattern for Brz2)
Fragmentation Loss of Br, H20, COOH

Synthesis of 3,5-Dibromohexanoic Acid

The synthesis of 3,5-Dibromohexanoic acid is historically linked to the production of y-
hexenolactone. A seminal study by Findlay et al. is cited as the first to describe the bromination
of a hexanoic acid precursor to yield this dibrominated intermediate.[1] Modern protocols have
since refined this approach.[1]

The most plausible synthetic route involves the electrophilic addition of bromine across the
double bond of a suitable hexenoic acid, such as hex-3-enoic acid or hex-4-enoic acid. The
reaction proceeds via a bromonium ion intermediate, which is then attacked by a bromide ion.
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Caption: Synthesis pathway of 3,5-Dibromohexanoic acid.

Experimental Protocol: Bromination of Hexenoic Acid

The following is a generalized experimental protocol based on modern methods for the
bromination of unsaturated carboxylic acids.[1]

Materials:

Hex-3-enoic acid (or other suitable isomer)

e Bromine (Brz2)

o Diethyl ether

e Deionized water

e Sodium thiosulfate (Na2S203) solution, saturated

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium bicarbonate (NaHCO3) solution, saturated

« Hydrochloric acid (HCI), 2M

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the
hexenoic acid in diethyl ether.

Cool the flask in an ice bath to 0-5 °C.

Slowly add a solution of bromine in diethyl ether dropwise to the stirred solution of the acid.
The addition should be controlled to maintain the temperature below 10 °C. The
characteristic red-brown color of bromine should disappear as it reacts.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2
hours.

Quench the reaction by adding a saturated solution of sodium thiosulfate until the red-brown
color of any excess bromine is discharged.

Transfer the mixture to a separatory funnel and wash sequentially with deionized water,
saturated sodium bicarbonate solution, and finally with 2M hydrochloric acid.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude 3,5-Dibromohexanoic acid.

Further purification can be achieved by column chromatography or recrystallization, if the
product is a solid at room temperature.
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Caption: Experimental workflow for the synthesis.
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Role in Organic Synthesis

The primary documented utility of 3,5-Dibromohexanoic acid is as a precursor to y-
hexenolactone. Treatment of the dibrominated acid with hot water or a mild base can facilitate
an intramolecular esterification (lactonization) to form the corresponding y-lactone.[1] This
transformation underscores the importance of 3,5-Dibromohexanoic acid as an intermediate
in the synthesis of valuable flavor and fragrance compounds.

Conclusion

3,5-Dibromohexanoic acid is a halogenated carboxylic acid whose significance lies in its role
as a synthetic intermediate rather than a standalone functional molecule in drug development.
Its synthesis, achievable through the electrophilic bromination of a hexenoic acid precursor, is a
classic example of alkene chemistry. While detailed experimental and spectroscopic data for
this specific compound are not widely published, its chemical properties and expected
analytical characteristics can be inferred from its structure and the behavior of similar
molecules. This guide provides a foundational understanding of 3,5-Dibromohexanoic acid for
researchers and professionals in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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